Cas no 2229581-55-7 (4-(3-nitrophenyl)methylpiperidin-4-ol)

• Product Name: 4-(3-nitrophenyl)methylpiperidin-4-ol
• CAS No: 2229581-55-7
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 5860986
• PubChem ID: 165879546
• Update Time: 2025-05-19

4-(3-nitrophenyl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-nitrophenyl)methylpiperidin-4-ol
• 4-[(3-nitrophenyl)methyl]piperidin-4-ol
• EN300-1823356
• 2229581-55-7

• Inchi： 1S/C12H16N2O3/c15-12(4-6-13-7-5-12)9-10-2-1-3-11(8-10)14(16)17/h1-3,8,13,15H,4-7,9H2
• InChI Key： YQTHUMMRQAURRH-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC=C(C=2)[N+](=O)[O-])CCNCC1

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.1Ų

Additional information on 4-(3-nitrophenyl)methylpiperidin-4-ol

Comprehensive Overview of 4-(3-Nitrophenyl)methylpiperidin-4-ol (CAS No. 2229581-55-7): Properties, Applications, and Research Insights

4-(3-Nitrophenyl)methylpiperidin-4-ol (CAS No. 2229581-55-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This nitrophenyl-substituted piperidine derivative is characterized by a hydroxyl group at the 4-position of the piperidine ring, coupled with a 3-nitrophenylmethyl substituent. Such molecular architecture makes it a valuable intermediate for synthesizing more complex molecules, particularly in drug discovery and material science.

In recent years, the demand for piperidine-based compounds has surged, driven by their prevalence in bioactive molecules and functional materials. Researchers are particularly interested in 4-(3-Nitrophenyl)methylpiperidin-4-ol due to its potential role in modulating biological targets, such as enzymes or receptors, where the nitro group and hydroxyl functionality can participate in key interactions. The compound's CAS number 2229581-55-7 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

One of the most discussed topics in modern chemistry is the development of sustainable synthesis methods for complex intermediates like 4-(3-Nitrophenyl)methylpiperidin-4-ol. Green chemistry principles, such as catalytic reductions and solvent-free reactions, are being explored to optimize its production. Additionally, the compound's solubility and stability under various conditions are critical parameters for researchers, as these properties influence its applicability in formulations.

The rise of AI-driven drug discovery has further highlighted the importance of compounds like CAS 2229581-55-7. Computational models often predict the utility of such scaffolds in designing new therapeutics, particularly for neurological and inflammatory diseases. This aligns with frequent search queries like "piperidine derivatives in CNS drugs" or "nitrophenyl compounds for drug development," underscoring the intersection of this molecule with cutting-edge research trends.

From a structural perspective, the nitro group in 4-(3-Nitrophenyl)methylpiperidin-4-ol offers opportunities for further chemical modifications, such as reduction to an amine or conversion into other functional groups. This versatility makes it a key building block in multi-step syntheses, a topic frequently explored in peer-reviewed journals and patent literature. Its melting point, spectral data (e.g., NMR, IR), and chromatographic behavior are also well-documented, aiding in quality control and analytical validation.

In material science, the compound's aromatic and heterocyclic components contribute to its potential use in advanced polymers or coordination chemistry. Researchers investigating "nitrophenyl-functionalized materials" often encounter this molecule as a precursor. Its thermal stability and electronic properties are of particular interest for applications in optoelectronics or catalysis.

Safety and handling protocols for 4-(3-Nitrophenyl)methylpiperidin-4-ol are another area of focus, with laboratories prioritizing proper storage conditions (e.g., desiccators, inert atmospheres) to maintain its integrity. While not classified as hazardous under standard regulations, its reactivity with strong oxidizing or reducing agents warrants careful experimental design—a point emphasized in safety data sheets (SDS) and technical bulletins.

In summary, 4-(3-Nitrophenyl)methylpiperidin-4-ol (CAS No. 2229581-55-7) represents a versatile and scientifically significant compound with broad applicability. Its role in pharmaceutical intermediates, material science, and methodological innovations ensures its continued prominence in research. As synthetic methodologies evolve and computational tools advance, this molecule is poised to remain a high-value chemical entity in both academic and industrial settings.